Cas no 1219372-00-5 (Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate
• CAS No: 1219372-00-5
• MF: C₁₆H₂₂N₂O₃
• MW: 290.357484340668
• CID: 5524319
• Update Time: 2025-06-21

Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate
• benzyl (2R)-2-(propan-2-ylcarbamoyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 2-[[(1-methylethyl)amino]carbonyl]-, phenylmethyl ester

• Inchi： 1S/C16H22N2O3/c1-12(2)17-15(19)14-9-6-10-18(14)16(20)21-11-13-7-4-3-5-8-13/h3-5,7-8,12,14H,6,9-11H2,1-2H3,(H,17,19)
• InChI Key： SHJZPYCTHTUGQA-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC1C(NC(C)C)=O

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 483.4±44.0 °C(Predicted)
• pka: 15.21±0.20(Predicted)

Additional information on Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate

Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate (CAS No. 1219372-00-5): A Comprehensive Overview

Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate, identified by its CAS number 1219372-00-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate make it a promising candidate for further investigation in various biomedical research areas.

The molecular structure of Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate consists of a pyrrolidine ring substituted with a benzyl group at the 1-position and an isopropylcarbamoyl moiety at the 2-position. This unique arrangement of functional groups contributes to its distinct chemical properties and biological interactions. The benzyl group, known for its ability to enhance solubility and stability, while the isopropylcarbamoyl group introduces a polar nature that can influence binding affinity to biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. Pyrrolidine derivatives, including Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate, have shown promise in these areas due to their ability to interact with specific enzymes and receptors. For instance, studies have indicated that certain pyrrolidine-based compounds can inhibit the activity of acetylcholinesterase, a key enzyme involved in Alzheimer's disease pathogenesis.

One of the most compelling aspects of Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate is its potential as a scaffold for drug discovery. The pyrrolidine core provides a versatile platform for structural modifications, allowing chemists to fine-tune properties such as potency, selectivity, and pharmacokinetic profiles. Recent advances in computational chemistry and high-throughput screening have enabled researchers to rapidly identify and optimize derivatives of this compound for therapeutic use.

The synthesis of Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Key steps include the formation of the pyrrolidine ring, followed by functionalization with the benzyl and isopropylcarbamoyl groups. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has improved yield and purity, making large-scale production more feasible.

From a pharmacological perspective, Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate exhibits interesting interactions with biological targets. Preliminary in vitro studies have suggested that this compound may possess anti-inflammatory properties by modulating cytokine production and inhibiting key signaling pathways involved in inflammation. Additionally, its ability to cross the blood-brain barrier makes it an attractive candidate for treating central nervous system disorders.

The potential applications of Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals, where pyrrolidine derivatives have shown efficacy as plant growth regulators and pest control agents. The compound's stability under various environmental conditions makes it suitable for formulations that require prolonged activity.

In conclusion, Benzyl 2-(isopropylcarbamoyl)pyrrolidine-1-carboxylate (CAS No. 1219372-00-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activities position it as a valuable compound for further research and development. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, contributing to advancements in human health and industrial applications.